molecular formula C7H8O3S B8459061 2-[5-(Hydroxymethyl)-2-thienyl]acetic acid

2-[5-(Hydroxymethyl)-2-thienyl]acetic acid

Cat. No.: B8459061
M. Wt: 172.20 g/mol
InChI Key: JDBMXRXCWORUBS-UHFFFAOYSA-N
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Description

2-[5-(Hydroxymethyl)-2-thienyl]acetic acid is a useful research compound. Its molecular formula is C7H8O3S and its molecular weight is 172.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8O3S

Molecular Weight

172.20 g/mol

IUPAC Name

2-[5-(hydroxymethyl)thiophen-2-yl]acetic acid

InChI

InChI=1S/C7H8O3S/c8-4-6-2-1-5(11-6)3-7(9)10/h1-2,8H,3-4H2,(H,9,10)

InChI Key

JDBMXRXCWORUBS-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=C1)CO)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-[5-(hydroxymethyl)-2-thienyl]acetate in tetrahydrofuran (10 mL) and methanol (10 mL) was added 1 N aqueous solution of lithium hydroxide (11.83 mL) and the resulting solution was stirred at room temperature for 4 h. The reaction mixture was cooled to 0° C. and acidified to pH 1 with 2 N aqueous solution of HCl. The solution was concentrated in vacuo and the residue partitioned between ethyl acetate (30 mL) and water (30 mL). The organic phases were dried over magnesium sulfate, filtered and concentrated in vacuo to give the title compound as an orange solid (1.02 g, quantitative yield) which was used in the next step without further purification.
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